Cas no 37435-26-0 (2-tert-butylcyclohexane-1,3-dione)
37435-26-0 structure
Product Name:2-tert-butylcyclohexane-1,3-dione
CAS No:37435-26-0
MF:C10H16O2
MW:168.232843399048
CID:1483170
PubChem ID:142159
Update Time:2025-04-21
2-tert-butylcyclohexane-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 2-tert-butylcyclohexane-1,3-dione
- 1,3-Cyclohexanedione, 2-(1,1-dimethylethyl)-
- SCHEMBL25101184
- 1,3-Cyclohexanedione,2-(1,1-dimethylethyl)-
- DTXSID90190883
- DB-278915
- 37435-26-0
-
- Inchi: 1S/C10H16O2/c1-10(2,3)9-7(11)5-4-6-8(9)12/h9H,4-6H2,1-3H3
- InChI Key: HBFVJBNHZRPGBS-UHFFFAOYSA-N
- SMILES: O=C1CCCC(C1C(C)(C)C)=O
Computed Properties
- Exact Mass: 168.11508
- Monoisotopic Mass: 168.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
2-tert-butylcyclohexane-1,3-dione Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
37435-26-0 (2-tert-butylcyclohexane-1,3-dione) Related Products
- 8008-88-6(Valerian root oil)
- 2408-37-9(2,2,6-Trimethylcyclohexanone)
- 1118-71-4(Dipivaloylmethane)
- 1728-46-7(2-tert-butylcyclohexan-1-one)
- 1660-04-4(1-(1-adamantyl)ethanone)
- 1193-55-1(2-Methylcyclohexane-1,3-dione)
- 559-74-0(Friedelin)
- 874-23-7(2-acetylcyclohexan-1-one)
- 7307-04-2(5,5-Dimethylhexane-2,4-dione)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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